N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}-1-methanesulfonylpiperidine-4-carboxamide

• IUPAC Name: N-[2-[4-(furan-2-yl)-1-methylimidazol-2-yl]ethyl]-1-methylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C17H24N4O4S/c1-20-12-14(15-4-3-11-25-15)19-16(20)5-8-18-17(22)13-6-9-21(10-7-13)26(2,23)24/h3-4,11-13H,5-10H2,1-2H3,(H,18,22)
• InChI Key: QKXBTUBJOXFMRA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1CCNC(=O)C2CCN(CC2)S(=O)(=O)C)C3=CC=CO3
• Molecular Formula: C17H24N4O4S
• Molecular Weight: 380.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and heterocyclic rings, including an imidazole ring and a piperidine ring. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The imidazole and piperidine rings are likely to contribute significantly to the compound’s chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include its polarity, solubility, and stability.

Scientific Research Applications

Antimicrobial Activity

• Scientific Research : Researchers have explored its efficacy in combating infections, including drug-resistant strains. .

Neuroprotective Potential

• Scientific Research : Investigations focus on its role in conditions like Alzheimer’s disease, Parkinson’s disease, and stroke. .

Cardioprotective Effects

• Scientific Research : Studies investigate its influence on blood pressure regulation, lipid metabolism, and endothelial function. .

Anti-Inflammatory Action

• Scientific Research : Investigations explore its role in inflammatory disorders, such as arthritis and inflammatory bowel diseases. .

Cytotoxicity and Cancer Research

• Scientific Research : In vitro and animal studies explore its role in various cancers. .

Gastroprotective Properties

• Scientific Research : Studies focus on its role in preventing gastric ulcers, gastritis, and related conditions. .

Hypolipidemic Activity

• Scientific Research : Investigations aim to understand its impact on lipid metabolism, atherosclerosis, and cardiovascular risk factors. .

Antifertility Agent

• Scientific Research : Researchers investigate its contraceptive properties, potential impact on reproductive hormones, and safety profile. .

Mechanism of Action

Mode of Action

Given its structural similarity to other furan and imidazole derivatives, it may interact with its targets through similar mechanisms, such as binding to active sites or allosteric sites of enzymes or receptors .

Biochemical Pathways

Furan and imidazole derivatives have been shown to interact with various biochemical pathways, including those involved in cell growth and proliferation .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, i.e., the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

Furan and imidazole derivatives have been associated with various cellular effects, including changes in cell growth and proliferation .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve further exploration of this compound’s properties and potential applications. This could include studying its reactivity, investigating its potential biological activity, and developing methods for its synthesis.